Cas no 1821828-04-9 (-3-(propan-2-yloxy)cyclobutan-1-ol, cis)

• Product Name: -3-(propan-2-yloxy)cyclobutan-1-ol, cis
• CAS No: 1821828-04-9
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• MDL: MFCD22397421
• CID: 4621131
• PubChem ID: 66367520
• Update Time: 2025-10-28

-3-(propan-2-yloxy)cyclobutan-1-ol, cis Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 3-(1-methylethoxy)-, cis-
• -3-(propan-2-yloxy)cyclobutan-1-ol, cis

• MDL： MFCD22397421
• Inchi： 1S/C7H14O2/c1-5(2)9-7-3-6(8)4-7/h5-8H,3-4H2,1-2H3/t6-,7+
• InChI Key： WUKJZVGMPBOICL-KNVOCYPGSA-N
• SMILES： [C@@H]1(O)C[C@H](OC(C)C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives

Additional information on -3-(propan-2-yloxy)cyclobutan-1-ol, cis

Compound CAS No. 1821828-04-9: -3-(Propan-2-yloxy)cyclobutan-1-ol, cis

The compound with CAS No. 1821828-04-9, commonly referred to as -3-(propan-2-yloxy)cyclobutan-1-ol, cis, is a fascinating molecule with unique structural and chemical properties. This compound belongs to the class of cyclobutanols, which are known for their strained ring systems and versatile reactivity. The "cis" designation in its name indicates the stereochemistry of the molecule, where the hydroxyl group (-OH) and the propan-2-yloxy group are on the same side of the cyclobutane ring. This stereochemistry plays a significant role in determining its physical and chemical properties.

Recent studies have highlighted the importance of -3-(propan-2-yloxy)cyclobutan-1-ol, cis in various fields, including organic synthesis and materials science. Its cyclobutane ring system makes it an attractive candidate for exploring strained-ring chemistry, which has applications in drug discovery and polymer chemistry. The propan-2-yloxy group adds functionality to the molecule, enhancing its potential for use as an intermediate in complex organic syntheses.

From a structural standpoint, the molecule consists of a four-membered cyclobutane ring with two substituents: a hydroxyl group at position 1 and a propan-2-yloxy group at position 3. The cyclobutane ring introduces angle strain, which can influence the molecule's reactivity and stability. The "cis" configuration ensures that these substituents are positioned in a way that minimizes steric hindrance, potentially affecting its solubility and reactivity under different conditions.

Chemically, -3-(propan-2-yloxy)cyclobutan-1-ol, cis exhibits interesting behavior due to the interplay between its strained ring system and functional groups. For instance, the hydroxyl group can participate in hydrogen bonding, which affects its solubility in polar solvents. The propan-2-yloxy group adds electron-donating effects through its ether linkage, potentially influencing nucleophilic or electrophilic reactions involving the molecule.

Recent research has explored the use of this compound as a building block in organic synthesis. Its strained ring system makes it a valuable precursor for constructing complex molecules with unique stereochemical properties. Additionally, studies have investigated its potential as a chiral auxiliary in asymmetric synthesis, leveraging its cis configuration to induce specific stereochemical outcomes in reactions.

In terms of applications, -3-(propan-2-yloxy)cyclobutan-1-ol, cis has shown promise in materials science as well. Its ability to form stable ether linkages makes it a candidate for use in polymer synthesis or as a cross-linking agent. Furthermore, its unique electronic properties could be harnessed in developing new materials with tailored optical or electronic characteristics.

The synthesis of this compound typically involves multi-step processes that require precise control over stereochemistry. Researchers have developed efficient methods to prepare -3-(propan-2-yloxy)cyclobutan-1-ol, cis using techniques such as ring-opening reactions or stereoselective cyclizations. These methods have been optimized to ensure high yields and purity of the final product.

From an environmental perspective, understanding the degradation pathways of -3-(propan-2-yloxy)cyclobutan-1